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Compound of Interest

Compound Name: beta-Lactose

Cat. No.: B051086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the fundamental molecular characteristics of

beta-lactose (β-lactose), a disaccharide of significant interest in pharmaceutical formulations

and scientific research.

Core Molecular Attributes
Beta-lactose is a disaccharide composed of two monosaccharide units: D-galactose and D-

glucose, linked by a β-1→4 glycosidic bond.[1] Its chemical structure and composition are well-

defined, making it a reliable excipient in drug development and a standard compound in

various biochemical applications. The "beta" designation in β-lactose refers to the anomeric

form of the glucopyranose ring.[1]

Quantitative Molecular Data
The molecular formula and weight are critical parameters for stoichiometric calculations,

formulation development, and analytical characterization. The key quantitative data for β-

lactose are summarized below.
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Parameter Value Reference

Molecular Formula C₁₂H₂₂O₁₁ [2][3][4][5][6]

Molecular Weight 342.30 g/mol [2][3][5][6]

Monoisotopic Mass 342.11621151 Da [2][4]

CAS Number 5965-66-2 [2][3][4][5][6]

Methodologies for Structural and Molecular Weight
Determination
The molecular weight and formula of carbohydrates like β-lactose are typically determined and

confirmed using a combination of analytical techniques.

Experimental Protocol Overview: Mass Spectrometry

Sample Preparation: A dilute solution of β-lactose is prepared in a suitable solvent, often a

water-methanol mixture.

Ionization: The sample is introduced into a mass spectrometer and ionized, commonly using

Electrospray Ionization (ESI). ESI is a soft ionization technique that keeps the molecule

intact, which is crucial for accurate molecular weight determination.

Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., Time-of-Flight

or Quadrupole), which separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.

Data Interpretation: The peak corresponding to the intact molecule (molecular ion) is

identified. For β-lactose (C₁₂H₂₂O₁₁), this would be expected at an m/z corresponding to its

monoisotopic mass.

Confirmation via X-ray Crystallography
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The precise three-dimensional arrangement of atoms and the covalent structure, which

confirms the molecular formula, can be determined by X-ray crystallography. This technique

involves crystallizing the compound and analyzing the diffraction pattern of X-rays passing

through the crystal.

Visualization of Molecular Composition
The logical relationship between β-lactose and its constituent monosaccharides can be

visualized as follows:
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Caption: Logical diagram illustrating the composition of β-lactose from its monosaccharide

units.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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